Cas no 1159977-61-3 (N-2-Trifluoroacetyl-4-chloro-5-(triisopropylsilyloxy)phenyl-2,2-dimethylpropanamide)

• Product Name: N-2-Trifluoroacetyl-4-chloro-5-(triisopropylsilyloxy)phenyl-2,2-dimethylpropanamide
• CAS No: 1159977-61-3
• MF: C₂₂H₃₃ClF₃NO₃Si
• MW: 480.03603720665
• CID: 1064592
• PubChem ID: 46783173
• Update Time: 2025-06-22

N-2-Trifluoroacetyl-4-chloro-5-(triisopropylsilyloxy)phenyl-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-Trifluoroacetyl-4-chloro-5-(triisopropylsilyloxy)phenyl]-2,2-dimethylpropanamide
• N-[4-chloro-2-(2,2,2-trifluoroacetyl)-5-tri(propan-2-yl)silyloxyphenyl]-2,2-dimethylpropanamide
• N-[2-Trifluoroacetyl-4-chloro-5-(TIPS-oxy)phenyl]-2,2-dimethylpropanamide
• DB-266021
• DTXSID30676176
• N-(4-Chloro-2-(2,2,2-trifluoroacetyl)-5-((triisopropylsilyl)oxy)phenyl)pivalamide
• N-[4-Chloro-2-(trifluoroacetyl)-5-{[tri(propan-2-yl)silyl]oxy}phenyl]-2,2-dimethylpropanamide
• N-[2-Trifluoroacetyl-4-chloro-5-(triisopropylsilyloxy)phenyl]_x000b_-2,2-dimethylpropanamide
• N-[4-chloro-2-(2,2,2-trifluoroacetyl)-5-{[tris(propan-2-yl)silyl]oxy}phenyl]-2,2-dimethylpropanamide
• 1159977-61-3
• N-[2-Trifluoroacetyl-4-chloro-5-(triisopropylsilyloxy)phenyl]?-2,2-dimethylpropanamide
• N-2-Trifluoroacetyl-4-chloro-5-(triisopropylsilyloxy)phenyl-2,2-dimethylpropanamide

• Inchi： 1S/C22H33ClF3NO3Si/c1-12(2)31(13(3)4,14(5)6)30-18-11-17(27-20(29)21(7,8)9)15(10-16(18)23)19(28)22(24,25)26/h10-14H,1-9H3,(H,27,29)
• InChI Key： SILAOMZQAFDXMP-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(C(F)(F)F)=O)=C(C=C1O[Si](C(C)C)(C(C)C)C(C)C)NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 479.18700
• Monoisotopic Mass: 479.1870326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 58.89000
• LogP: 8.27340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-2-Trifluoroacetyl-4-chloro-5-(triisopropylsilyloxy)phenyl-2,2-dimethylpropanamide

N-2-Trifluoroacetyl-4-chloro-5-(triisopropylsilyloxy)phenyl-2,2-dimethylpropanamide (CAS No. 1159977-61-3)

The compound N-2-Trifluoroacetyl-4-chloro-5-(triisopropylsilyloxy)phenyl-2,2-dimethylpropanamide (CAS No. 1159977-61-3) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a trifluoroacetyl group, a chloro substituent, and a triisopropylsilyloxy group, all attached to a phenyl ring. The presence of these groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the synthesis of high-performance polymers and coatings. The trifluoroacetyl group contributes to the molecule's hydrophobicity and thermal stability, while the triisopropylsilyloxy group enhances its compatibility with silicon-based materials. These properties make it an ideal candidate for use in aerospace and electronics industries, where materials must withstand extreme conditions.

One of the most intriguing aspects of this compound is its role in catalytic processes. Researchers have discovered that when incorporated into catalyst systems, it significantly improves reaction efficiency and selectivity in certain organic transformations. For instance, in the synthesis of pharmaceutical intermediates, this compound has been shown to accelerate key steps while maintaining high yields and purity levels.

The synthesis of N-2-Trifluoroacetyl-4-chloro-5-(triisopropylsilyloxy)phenyl-2,2-dimethylpropanamide involves a multi-step process that requires precise control over reaction conditions to ensure optimal product formation. Recent advancements in asymmetric synthesis techniques have enabled chemists to produce this compound with high enantiomeric excess, opening new avenues for its application in chiral recognition and separation technologies.

In addition to its chemical applications, this compound has also found relevance in environmental science. Its ability to act as a stabilizer in certain polymer matrices has led to its use in developing biodegradable materials that can reduce plastic waste. Ongoing research is exploring its potential as a building block for sustainable materials that can replace traditional petroleum-based products.

The integration of cutting-edge computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Quantum mechanical simulations have provided insights into its electronic structure and reactivity patterns, enabling researchers to predict its performance in various chemical environments with greater accuracy.

In conclusion, N-2-Trifluoroacetyl-4-chloro-5-(triisopropylsilyloxy)phenyl-2,2-dimethylpropanamide (CAS No. 1159977-61-3) stands as a testament to the ingenuity of modern organic chemistry. Its versatile properties and wide-ranging applications underscore its importance as a key molecule in contemporary scientific research and industrial development.